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Compound of Interest

Compound Name: BMS-496

Cat. No.: B15613054 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This guide provides a detailed protocol for the proper disposal of

BMS-496, which, based on available safety data, is identified as LOCTITE 496, an instant

adhesive. Should "BMS-496" refer to a different substance, it is crucial to consult its specific

Safety Data Sheet (SDS) for accurate disposal instructions.

Chemical Profile and Hazards
LOCTITE 496 is an instant adhesive containing Methyl-2-cyanoacrylate.[1][2][3] Understanding

its chemical properties is the first step toward safe disposal. The product is not flammable but

will burn.[1][4] It is important to note that contact with fabric or paper goods may cause rapid

polymerization, which can generate smoke, strong irritating vapors, and thermal burns.[1]

The primary hazards associated with this product include skin and eye irritation, and it may

cause respiratory irritation.[2][3][4] Therefore, appropriate personal protective equipment (PPE)

is mandatory during handling and disposal.

Table 1: Key Properties of LOCTITE 496

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15613054?utm_src=pdf-interest
https://www.benchchem.com/product/b15613054?utm_src=pdf-body
https://www.benchchem.com/product/b15613054?utm_src=pdf-body
https://api.henkeldx.com/v2/mysds/SafetyDataSheetSet?Appid=%27YPSSW_SDSUA_EXT%27&Matnr=%27234156%27&Laiso=%27EN%27&Rvlid=%27US%27&Dmskey=%27%27&X-Api-Key=Auy4a2t5e00VU2Ju93GSKHeybHFVjYLX
https://cdn1.npcdn.net/userfiles/21893/attachment/3008755/20200617_3b0fc0a14d1aa5da265157dc0b02722d/Material_Safety_Data_Sheet_(MSDS).pdf
https://www.fastenersfixingsandtools.co.uk/assets/file/pdf/Loctite%20MSDS/0006.488249.EN..GB%20loctite%20496.pdf
https://api.henkeldx.com/v2/mysds/SafetyDataSheetSet?Appid=%27YPSSW_SDSUA_EXT%27&Matnr=%27234156%27&Laiso=%27EN%27&Rvlid=%27US%27&Dmskey=%27%27&X-Api-Key=Auy4a2t5e00VU2Ju93GSKHeybHFVjYLX
https://docs.rs-online.com/012f/0900766b8134c2e4.pdf
https://api.henkeldx.com/v2/mysds/SafetyDataSheetSet?Appid=%27YPSSW_SDSUA_EXT%27&Matnr=%27234156%27&Laiso=%27EN%27&Rvlid=%27US%27&Dmskey=%27%27&X-Api-Key=Auy4a2t5e00VU2Ju93GSKHeybHFVjYLX
https://cdn1.npcdn.net/userfiles/21893/attachment/3008755/20200617_3b0fc0a14d1aa5da265157dc0b02722d/Material_Safety_Data_Sheet_(MSDS).pdf
https://www.fastenersfixingsandtools.co.uk/assets/file/pdf/Loctite%20MSDS/0006.488249.EN..GB%20loctite%20496.pdf
https://docs.rs-online.com/012f/0900766b8134c2e4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Flash Point 86.5 °C (187.7 °F)[1][4]

Boiling Point/Range > 149.0 °C (> 300.2 °F)[1][4]

Autoignition Temperature 470 °C (878 °F)[4]

Primary Hazardous Component Methyl-2-cyanoacrylate (80-100%)[1]

Step-by-Step Disposal Protocol
The proper disposal of LOCTITE 496 involves a clear, methodical approach to mitigate risks

and ensure environmental safety.

1. Personal Protective Equipment (PPE): Before beginning the disposal process, all personnel

must be equipped with the following PPE to prevent exposure:

Chemical-resistant gloves (e.g., Butyl rubber, EN 374)[3][5]

Safety goggles and a face shield if there is a risk of splashing.[5]

Impervious clothing to prevent skin contact.[5]

An approved mask or respirator with an organic vapor cartridge if ventilation is inadequate.

[3][4]

2. Handling Spills and Unused Product: For small spills or residual product, the primary method

of disposal is to induce polymerization to render the material non-hazardous.

Do not use cloths for mopping up spills.[3][4]

Flood the area with water to complete the polymerization process.[3][4]

Once the material has cured, it can be scraped off the floor.[1][3][4]

The cured material can be disposed of as non-hazardous waste.[1][3][4]

3. Container Disposal: Empty containers should be handled with care.
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Ensure containers are tightly closed and stored in a cool, well-ventilated area away from

heat, sparks, and open flames.[1]

Dispose of the container and its contents in accordance with federal, state/provincial, and

local governmental regulations.[1][2]

4. Environmental Precautions: It is critical to prevent the product from entering the environment.

Do not allow the product to enter sewers or waterways.[1]

Ensure the disposal area is well-ventilated.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

LOCTITE 496.
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Start: BMS-496 (LOCTITE 496)
Disposal Procedure

Don Appropriate PPE:
Gloves, Goggles, Face Shield,

Impervious Clothing, Respirator

Assess Situation:
Spill or Unused Product?

Small Spill

Spill

Unused Product in Container

Container

Induce Polymerization:
Flood with Water

Container Disposal:
Follow Local Regulations

Scrape Cured Material

Dispose as Non-Hazardous Waste

End of Disposal
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Caption: Disposal workflow for BMS-496 (LOCTITE 496).
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This comprehensive guide, based on the available Safety Data Sheets, provides the necessary

information for the safe and compliant disposal of LOCTITE 496. By adhering to these

procedures, laboratories can maintain a high standard of safety and environmental

responsibility. Always prioritize consulting the specific SDS for any chemical before handling

and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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